Cas no 852203-01-1 (Benzonitrile, 2-(bromomethyl)-4-nitro-)

• Product Name: Benzonitrile, 2-(bromomethyl)-4-nitro-
• CAS No: 852203-01-1
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD16876895
• CID: 664888
• Update Time: 2024-01-31

Benzonitrile, 2-(bromomethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(bromomethyl)-4-nitro-
• 2-(bromomethyl)-4-nitrobenzonitrile
• 3-(Bromomethyl)-4-cyanonitrobenzene

• MDL： MFCD16876895
• Inchi： 1S/C8H5BrN2O2/c9-4-7-3-8(11(12)13)2-1-6(7)5-10/h1-3H,4H2
• InChI Key： LTQGIQRLCGWMCB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C([N+]([O-])=O)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 385.4±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes